Cas no 5472-44-6 (Azocinium,1,1'-(1,6-hexanediyl)bis[octahydro-1-methyl-, dibromide (9CI))

Azocinium,1,1'-(1,6-hexanediyl)bis[octahydro-1-methyl-, dibromide (9CI) structure
5472-44-6 structure
Product Name:Azocinium,1,1'-(1,6-hexanediyl)bis[octahydro-1-methyl-, dibromide (9CI)
CAS No:5472-44-6
MF:C22H46BrN2
MW:418.518045902252
CID:379491
PubChem ID:54611936
Update Time:2025-04-19

Azocinium,1,1'-(1,6-hexanediyl)bis[octahydro-1-methyl-, dibromide (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-1-[6-(1-methylazocan-1-ium-1-yl)hexyl]azocan-1-ium,bromide
    • 5472-44-6
    • 1-methyl-1-[6-(1-methylazocan-1-ium-1-yl)hexyl]azocan-1-ium;bromide
    • DTXSID70715437
    • NSC-28412
    • NSC28412
    • Azocinium,1,1'-(1,6-hexanediyl)bis[octahydro-1-methyl-, dibromide (9CI)
    • Inchi: 1S/C22H46N2.BrH/c1-23(17-11-5-3-6-12-18-23)21-15-9-10-16-22-24(2)19-13-7-4-8-14-20-24;/h3-22H2,1-2H3;1H/q+2;/p-1
    • InChI Key: ONHLTIFWXCONHM-UHFFFAOYSA-M
    • SMILES: [Br-].[N+]1(C)(CCCCCCC1)CCCCCC[N+]1(C)CCCCCCC1

Computed Properties

  • Exact Mass: 338.36638
  • Monoisotopic Mass: 417.284
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 278
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • PSA: 0
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